Cas no 127184-05-8 ((+)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine)
(+)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine Chemical and Physical Properties
Names and Identifiers
-
- (4aS,7S,8aR)-8,8-Dichloro-9,9-dimethyltetrahydro-4H-4a,7-methanobenzo[c][1,2]oxazireno[2,3-b]isothiazole 3,3-dioxide
- (+)-[(8,8-Dichlorocamphoryl)sulfonyl]oxaziridine
- (+)-(8,8-Dichlorocamphorylsulfonyl) oxaziridine
- ()-3,3-Dichloro-2,N-epoxy-exo-10,2-bornanesultam
- (+)-((8,8-Dichlorocamphoryl)sulfonyl)oxaziridine
- A,4a
- A,7
- (+)-3,3-DICHLORO-2,N-EPOXY-EXO-10,2-BORNANESULTAM
- 4H-4a,7-Methanooxazirino3,2-i2,1benzisothiazole, 8,8-dichlorotetrahydro-9,9-dimethyl-, 3,3-dioxide, (2R,4aS,7S,8aR)-
- [2R-(2α,4aα,7α,8aR*)]-8,8-Dichlorotetrahydro-9,9-diMethyl-4H-4a,7-Methanooxazirino[3,2-i][2,1]benzisothiazole 3,3-Dioxide
- C10H13Cl2NO3S
- AS-75077
- SCHEMBL9974789
- (+)-(8,8-Dichlorocamphorylsulfonyl)oxaziridine
- AKOS022180225
- (4aS,7S,8aR)-8,8-Dichloro-9,9-dimethyltetrahydro-4H-4a,7-methanobenzo[c][1,2]oxazireno[2,3-b]isothiazole3,3-dioxide
- 4H-4a,7-Methanooxazirino[3,2-i][2,1]benzisothiazole, 8,8-dichlorotetrahydro-9,9-dimethyl-, 3,3-dioxide, (2R,4aS,7S,8aR)-
- J-100098
- (1S,6R,8S)-7,7-DICHLORO-11,11-DIMETHYL-5-OXA-3??-THIA-4-AZATETRACYCLO[6.2.1.0(1),?.0?,?]UNDECANE-3,3-DIONE
- 127184-05-8
- (+)-[(8,8-DICHLOROCAMPHORYL)-SULFONYL]-OXAZIRIDINE 97+%
- (+)-(8,8-DichlorocaMphorylsulfonyl)oxaziridine >=97.0% (T)
- HAMBQYFZDBYWHU-CNLAJYNUSA-N
- [2R-(2alpha,4aalpha,7alpha,8aR*)]-8,8-Dichlorotetrahydro-9,9-dimethyl-4H-4a,7-methanooxazirino[3,2-i][2,1]benzisothiazole 3,3-Dioxide
- (+)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine
-
- MDL: MFCD00243015
- Inchi: 1S/C10H13Cl2NO3S/c1-7(2)6-3-4-8(7)5-17(14,15)13-10(8,16-13)9(6,11)12/h6H,3-5H2,1-2H3/t6-,8-,10+,13?/m0/s1
- InChI Key: HAMBQYFZDBYWHU-CNLAJYNUSA-N
- SMILES: ClC1([C@H]2CC[C@]3(CS(N4[C@@]31O4)(=O)=O)C2(C)C)Cl
Computed Properties
- Exact Mass: 296.99900
- Monoisotopic Mass: 296.9993198g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 540
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 58.1Ų
Experimental Properties
- Melting Point: 181-186 ºC
- PSA: 58.06000
- LogP: 2.90210
(+)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine Security Information
- Hazardous Material transportation number:UN 1479
- WGK Germany:3
- Safety Instruction: S22-S24/25
- FLUKA BRAND F CODES:8-10
- Safety Term:5.1
- Packing Group:III
- Packing Group:III
- Hazard Level:5.1
- HazardClass:5.1
- PackingGroup:III
(+)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030910-25g |
(+)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine |
127184-05-8 | 98% | 25g |
¥3703 | 2024-05-26 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030910-5g |
(+)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine |
127184-05-8 | 98% | 5g |
¥713 | 2024-05-26 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030910-1g |
(+)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine |
127184-05-8 | 98% | 1g |
¥186 | 2024-05-26 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030910-250mg |
(+)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine |
127184-05-8 | 98% | 250mg |
¥130 | 2024-05-26 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D886044-1g |
(+)-(8,8-Dichlorocamphorylsulfonyl)oxaziridine |
127184-05-8 | 99% | 1g |
¥680.00 | 2022-10-10 | |
| Chemenu | CM137756-5g |
(4aS,7S,8aR)-8,8-Dichloro-9,9-dimethyltetrahydro-4H-4a,7-methanobenzo[c][1,2]oxazireno[2,3-b]isothiazole 3,3-dioxide |
127184-05-8 | 95% | 5g |
$138 | 2024-08-02 | |
| Chemenu | CM137756-25g |
(4aS,7S,8aR)-8,8-Dichloro-9,9-dimethyltetrahydro-4H-4a,7-methanobenzo[c][1,2]oxazireno[2,3-b]isothiazole 3,3-dioxide |
127184-05-8 | 95% | 25g |
$516 | 2024-08-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D886044-5g |
(+)-(8,8-Dichlorocamphorylsulfonyl)oxaziridine |
127184-05-8 | 99% | 5g |
¥2,768.00 | 2022-10-10 | |
| Alichem | A059004242-10g |
(4aS,7S,8aR)-8,8-Dichloro-9,9-dimethyltetrahydro-4H-4a,7-methanobenzo[c][1,2]oxazireno[2,3-b]isothiazole 3,3-dioxide |
127184-05-8 | 97% | 10g |
$422.65 | 2022-04-03 | |
| Alichem | A059004242-25g |
(4aS,7S,8aR)-8,8-Dichloro-9,9-dimethyltetrahydro-4H-4a,7-methanobenzo[c][1,2]oxazireno[2,3-b]isothiazole 3,3-dioxide |
127184-05-8 | 97% | 25g |
$767.88 | 2022-04-03 |
(+)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on (+)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine
Exploring the Unique Properties and Applications of (+)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine (CAS No. 127184-05-8)
In the realm of organic synthesis, (+)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine (CAS No. 127184-05-8) stands out as a versatile and highly specialized reagent. This compound, often abbreviated as DCSO, belongs to the class of sulfonyloxaziridines, which are renowned for their ability to facilitate asymmetric oxidation reactions. Researchers and chemists frequently seek information on its synthesis methods, reactivity, and applications in chiral synthesis, making it a topic of significant interest in modern chemistry.
The structural uniqueness of (+)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine lies in its camphor-derived framework, which imparts exceptional stereoselectivity in reactions. This property is particularly valuable in the synthesis of pharmaceutical intermediates and fine chemicals, where enantiomeric purity is critical. Recent trends in green chemistry have also sparked interest in optimizing its use to minimize waste and improve atom economy, aligning with global sustainability goals.
One of the most frequently searched questions about this compound revolves around its mechanism of action in oxygen-transfer reactions. (+)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine acts as a potent electrophilic oxygen source, enabling the oxidation of sulfides to sulfoxides or amines to N-oxides with high enantioselectivity. Its compatibility with a wide range of functional groups makes it a preferred choice for complex molecule construction, a topic often explored in advanced organic chemistry courses and research publications.
Another hot topic is the compound's role in catalysis and ligand design. With the growing demand for chiral catalysts in industries such as pharmaceuticals and agrochemicals, researchers are investigating derivatives of DCSO to develop more efficient and selective catalytic systems. Searches for "oxaziridine derivatives in asymmetric synthesis" or "camphor-based reagents" reflect this trend, highlighting the compound's relevance in cutting-edge research.
From a practical standpoint, handling and storage of (+)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine require attention to its stability under various conditions. While not classified as hazardous under standard regulations, its reactivity necessitates proper laboratory protocols. Discussions on safe handling practices and solvent compatibility are common among professionals, emphasizing the importance of material safety data sheets (MSDS) and best practices in chemical management.
In summary, (+)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine (CAS No. 127184-05-8) remains a cornerstone in enantioselective synthesis, with its applications continually expanding in response to industrial and academic needs. Its integration into sustainable chemistry workflows and ongoing exploration in catalyst development ensure its enduring significance. For those delving into organic synthesis or chiral technology, understanding this compound's capabilities is essential for innovation and progress in the field.
127184-05-8 ((+)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine) Related Products
- 1909301-18-3((1S,6S)-11,11-dimethyl-5-oxa-3lambda6-thia-4-azatetracyclo6.2.1.0^{1,6}.0^{4,6}undecane-3,3-dione)
- 104322-63-6((1S)-(+)-(10-Camphorsulfonyl)oxaziridine)
- 139628-16-3((-)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine)
- 200342-32-1((1R)-(-)-(8,8-DICHLORO-10-CAMPHOR-SULFONYL)OXAZIRIDINE)
- 153221-24-0((4AS,7R,8AS)-9,9-DIMETHYLTETRAHYDRO-4H-4A,7-METHANOBENZO[C][1,2]OXAZIRENO[2,3-B]ISOTHIAZOLE 3,3-DIOXIDE)
- 158514-97-7(11,11-dimethyl-5-oxa-3lambda6-thia-4-azatetracyclo6.2.1.0^{1,6}.0^{4,6}undecane-3,3-dione)
- 104372-31-8((1R)-(-)-(10-Camphorsulfonyl)oxaziridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)